Cas no 1356923-76-6 (2-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)oxazolo[4,5-c]pyridine)

2-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)oxazolo[4,5-c]pyridine structure
1356923-76-6 structure
Product Name:2-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)oxazolo[4,5-c]pyridine
CAS No:1356923-76-6
MF:C18H18BClN2O3
MW:356.611123561859
CID:2120962
Update Time:2023-11-19

2-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)oxazolo[4,5-c]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)oxazolo[4,5-c]pyridine
    • CID 125506743
    • Oxazolo[4,5-c]pyridine, 2-[2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
    • Inchi: 1S/C18H18BClN2O3/c1-17(2)18(3,4)25-19(24-17)11-5-6-13(20)12(9-11)16-22-14-10-21-8-7-15(14)23-16/h5-10H,1-4H3
    • InChI Key: CVKLMIGIRWZPPI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1C1=NC2C=NC=CC=2O1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 491
  • Topological Polar Surface Area: 57.4

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 479.7±45.0 °C(Predicted)
  • pka: 0.88±0.50(Predicted)
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